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Compound of Interest

Compound Name: AHR antagonist 5
Cat. No.: B10830071
Get Quote
\ J

These application notes provide detailed information on the solubility and preparation of AHR
antagonist 5 for research purposes. The intended audience includes researchers, scientists,
and professionals in drug development.

Core Data Summary

AHR antagonist 5, a potent and orally active aryl hydrocarbon receptor (AHR) antagonist,
demonstrates significant potential in research, particularly in immunology and oncology.[1][2][3]
The compound is identified by CAS number 2247953-39-3.[4][5] It is available in various forms,
including the free base, trihydrochloride, and hemimaleate salts.

Physicochemical and Biological Properties
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Property Value Source(s)

CAS Number 2247953-39-3

Molecular Formula C25H27CIsFN~

Molecular Weight 550.89 g/mol

ICso <0.5uM

Appearance Yellow to orange solid powder

Solvent/System Concentration Notes Source(s)

In vivo formulation
= 2.5 mg/mL (4.54 )
(DMSO, PEG300, M) Clear solution
m
Tween-80, Saline)

DMSO 10 mM -

Signaling Pathway

The aryl hydrocarbon receptor (AHR) is a ligand-activated transcription factor. In its inactive

state, it resides in the cytoplasm. Upon ligand binding, the AHR translocates to the nucleus,

dimerizes with ARNT, and binds to xenobiotic response elements (XREs) on DNA, leading to

the transcription of target genes. AHR antagonist 5 blocks this pathway.
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AHR Signaling Pathway and Inhibition by Antagonist 5.

Experimental Protocols
Preparation of Stock Solutions

It is recommended to prepare fresh solutions for experiments. Stock solutions can be stored at
-20°C for up to one month or at -80°C for up to six months. To enhance solubility, warming the
solution to 37°C and using an ultrasonic bath may be beneficial.

10 mM DMSO Stock Solution:

Reagent Amount for 1 mL Amount for 5 mL Amount for 10 mL

AHR antagonist 5

5.51 mg 27.55mg 55.1 mg
(MW: 550.89)
DMSO 1mL 5mL 10 mL
Protocol:

Weigh the required amount of AHR antagonist 5 powder.

Add the corresponding volume of DMSO.

Vortex or sonicate until the powder is completely dissolved.

Store in aliquots at -20°C or -80°C.

Preparation of In Vivo Formulation (= 2.5 mg/mL)

This protocol yields a clear solution suitable for in vivo experiments.
Reagents:
e AHR antagonist 5

e DMSO
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e PEGS300

e Tween-80

e Saline (0.9% NaCl in ddHz20)

Protocol (for 1 mL of 2.5 mg/mL solution):

Prepare a 25 mg/mL stock solution of AHR antagonist 5 in DMSO.

e To 400 pL of PEG300, add 100 pL of the 25 mg/mL DMSO stock solution and mix thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix until uniform.

e Add 450 pL of saline to bring the final volume to 1 mL.

e Ensure the final solution is clear before use. If precipitation occurs, gentle warming and
sonication can be used to aid dissolution.
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Prepare 25 mg/mL
Stock in DMSO

Add 100 pL Stock to
400 pL PEG300 & Mix

Add 50 pL Tween-80
& Mix

Add 450 pL Saline
& Mix
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Workflow for In Vivo Formulation Preparation.

In Vivo Administration

AHR antagonist 5 has been shown to be orally active. In a mouse model of colorectal cancer,
AHR antagonist 5 was administered at a dosage of 10 mg/kg via oral gavage daily for three
weeks. This treatment significantly inhibited tumor growth, both as a monotherapy and in
combination with an anti-PD-1 checkpoint inhibitor.

Synthesis
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The synthesis of AHR antagonist 5 is described in patent W0O2018195397, specifically in
example 39. Researchers requiring detailed synthesis information should refer to this patent. A
generalized logical workflow for the synthesis of such a complex molecule is depicted below.

Starting Materials

. - Synthesis Steps
Pyridine Derivative .
\\ Final Product

Pyrazolo-triazine Core H@@QAH'ﬁ—’Q

Carbazole Intermediate L

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10830071/docs#application-notes-and-protocols-ahr-
antagonist-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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